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Compound of Interest

Compound Name: Echitamine

Cat. No.: B201333 Get Quote

Introduction

Echitamine is a prominent indole alkaloid found in plants of the Alstonia genus, notably

Alstonia scholaris, commonly known as the "Devil's tree".[1] This compound has garnered

significant interest from the scientific community due to its potential therapeutic properties,

including antineoplastic activities. As research into its pharmacological effects continues, the

need for a robust and reliable analytical method for its quantification is paramount. This

application note details a validated High-Performance Liquid Chromatography (HPLC) method

for the accurate determination of echitamine in various sample matrices, particularly plant

extracts.

Chemical Structure

The chemical structure of Echitamine is provided below:

Molecular Formula: C₂₂H₂₉N₂O₄⁺[2][3]

Molecular Weight: 385.5 g/mol [2]

CAS Number: 6871-44-9[2][3]
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The following table summarizes the quantitative performance of the described HPLC method

for echitamine analysis.[4]

Parameter Value

Linearity Range 3–15 µg/mL

Correlation Coefficient (r²) 0.999

Limit of Detection (LOD) 0.64 µg/mL

Limit of Quantification (LOQ) 2.15 µg/mL

Repeatability (%RSD) < 1.14%

Reproducibility (%RSD) < 1.16%

Recovery (Mean %) > 99.48%

Experimental Protocols
This section provides a detailed protocol for the quantification of echitamine using HPLC.

1. Materials and Reagents

Echitamine standard (purity ≥ 98%)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Potassium dihydrogen phosphate (KH₂PO₄) (Analytical grade)

Trifluoroacetic acid (TFA) (HPLC grade)

Hexane (Analytical grade)

Water (Milli-Q or equivalent)

0.45 µm membrane filters
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2. Instrumentation and Chromatographic Conditions

HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven,

and a UV-Vis detector.

Column: Chromolith RP-18 coupled column (150 mm x 4.6 mm)[4]

Mobile Phase: Acetonitrile: 0.01 M KH₂PO₄ buffer with 0.1% TFA (20:80, v/v)[4]

Flow Rate: 0.5 mL/min[4]

Detection Wavelength: 254 nm[4]

Column Temperature: 25 °C[4]

Injection Volume: 10 µL[4]

3. Preparation of Standard Solutions

Standard Stock Solution (1.0 mg/mL): Accurately weigh 10 mg of echitamine standard and

dissolve it in 10 mL of methanol in a volumetric flask.[4]

Working Standard Solutions (3–15 µg/mL): Prepare a series of dilutions from the stock

solution using methanol to obtain concentrations of 3, 6, 9, 12, and 15 µg/mL.[4]

4. Sample Preparation (from Plant Material)

Extraction: Extract the dried and powdered plant material using an appropriate method (e.g.,

maceration, sonication, or microwave-assisted extraction) with a suitable solvent like

methanol.

Defatting: Combine the extracts and defat with hexane.[4]

Drying and Reconstitution: Remove the solvent under vacuum at 40°C. Redissolve the

obtained residue in 1 mL of methanol.[4]

Centrifugation and Filtration: Centrifuge the reconstituted sample at 10,000 rpm for 10

minutes. Filter the supernatant through a 0.45 µm membrane filter prior to HPLC injection.[4]
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5. Analysis Procedure

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject 10 µL of each working standard solution in triplicate to construct a calibration curve.

Inject 10 µL of the prepared sample solution for analysis.

Identify the echitamine peak in the sample chromatogram by comparing the retention time

with that of the standard.

Quantify the amount of echitamine in the sample using the calibration curve.
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Caption: Experimental workflow for Echitamine quantification by HPLC.
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Caption: Proposed mechanism of Echitamine's antineoplastic activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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